![molecular formula C19H15N3O5 B2765375 2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide CAS No. 891623-70-4](/img/structure/B2765375.png)
2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide is a compound that belongs to the family of enamide derivatives. This compound has attracted the attention of scientists due to its potential applications in the field of medicinal chemistry. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated.
Scientific Research Applications
Synthetic Chemistry Applications
Research in synthetic chemistry has explored compounds with similar functional groups for their utility in creating complex molecular structures. For example, enaminones have been utilized as building blocks in heterocyclic syntheses, offering novel routes to diverse heterocyclic compounds with potential pharmaceutical applications (Alnajjar et al., 2008). Similarly, cyanoacetamide derivatives have been synthesized for their antitumor and antioxidant activities, highlighting the potential medicinal chemistry applications of cyano and amide functionalized compounds (Bialy & Gouda, 2011).
Material Science Applications
In material science, compounds with nitro and amide functionalities have been investigated for their photoluminescent properties. For instance, π-extended fluorene derivatives, which include nitro groups, have been synthesized and studied for their high fluorescence quantum yields and solvatochromic properties, indicating potential applications in fluorescent materials and sensors (Kotaka, Konishi, & Mizuno, 2010).
Biological Sensing Applications
In the context of biological sensing, benzamide derivatives have been designed for colorimetric sensing of anions, such as fluoride, demonstrating the potential of amide and cyano functional groups in developing sensitive and selective sensors for environmental and biological applications (Younes et al., 2020).
properties
IUPAC Name |
2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O5/c1-11-4-3-5-15(12(11)2)21-19(23)14(9-20)6-13-7-17-18(27-10-26-17)8-16(13)22(24)25/h3-8H,10H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWIIIKUIHOUUCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C(=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-(2,3-dimethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.